Cas no 2229345-45-1 (1-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229345-45-1
• MF: C₁₂H₁₂O₃S
• MW: 236.286882400513
• CID: 6307626
• PubChem ID: 165861443
• Update Time: 2025-10-18

1-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-oxocyclobutane-1-carboxylic acid
• 1-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}-3-oxocyclobutane-1-carboxylic acid
• EN300-1769634
• 2229345-45-1

• Inchi： 1S/C12H12O3S/c13-8-5-12(6-8,11(14)15)10-4-7-2-1-3-9(7)16-10/h4H,1-3,5-6H2,(H,14,15)
• InChI Key： OHNRVEWDCNJECC-UHFFFAOYSA-N
• SMILES： S1C2CCCC=2C=C1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 236.05071541g/mol
• Monoisotopic Mass: 236.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.6Ų

Additional information on 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-oxocyclobutane-1-carboxylic acid

Chemical Profile of 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229345-45-1)

1-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-oxocyclobutane-1-carboxylic acid, identified by the CAS number 2229345-45-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule belongs to a class of heterocyclic compounds featuring a cyclopentabthiophene core appended to a cyclobutanone moiety. The unique arrangement of sulfur and oxygen atoms in its structure imparts distinct electronic and steric properties, making it a promising candidate for various applications.

The cyclopentabthiophene moiety is particularly noteworthy due to its extended π-conjugation system, which is commonly exploited in the design of organic semiconductors and optoelectronic materials. Recent studies have highlighted the potential of such systems in the development of next-generation photovoltaic devices and light-emitting diodes (LEDs). The presence of multiple sulfur atoms in the ring further enhances the compound's ability to engage in coordination with transition metals, a property that has been leveraged in catalytic applications.

On the other hand, the 3-oxocyclobutane-1-carboxylic acid component introduces a polar carboxylic acid functionality, which not only influences the compound's solubility but also provides a site for further chemical modification. This dual functionality makes 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-oxocyclobutane-1-carboxylic acid a versatile building block for synthesizing more complex molecules with tailored properties.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds. The structural motif of cyclopentabthiophene has been reported to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antitumor effects. Preliminary computational studies suggest that 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-oxocyclobutane-1-carboxylic acid may interact with biological targets through multiple mechanisms, potentially making it a valuable scaffold for drug discovery.

The carboxylic acid group in this compound offers opportunities for further derivatization into esters, amides, or other pharmacologically relevant moieties. Such modifications can be strategically employed to enhance bioavailability or target specific biological pathways. For instance, esterification of the carboxylic acid may improve lipophilicity, facilitating cellular uptake and membrane permeability.

From a synthetic chemistry perspective, 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-oxocyclobutane-1-carboxylic acid presents an intriguing challenge due to its rigid bicyclic structure. However, advances in synthetic methodologies have enabled more efficient access to such complex molecules. Transition-metal-catalyzed cross-coupling reactions are particularly useful for constructing the cyclopentabthiophene core, while intramolecular cyclization strategies can be employed to form the cyclobutanone ring.

The compound's electronic properties have also been investigated in detail. The extended π-system allows for tunable optoelectronic characteristics, making it suitable for applications in organic electronics. For example, derivatives of this molecule have been explored as hole transport materials in organic field-effect transistors (OFETs). Additionally, its ability to form stable metal complexes suggests potential utility in coordination chemistry and catalysis.

Recent experimental studies have demonstrated the ability of 1-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-oxocyclobutane-1-carboxylic acid to act as a ligand for transition metals such as palladium and copper. These metal complexes exhibit enhanced catalytic activity in various transformations, including C-H activation and oxidation reactions. Such findings underscore the compound's potential as a catalyst ligand or as an intermediate in multistep synthetic routes.

The pharmaceutical industry has also shown interest in this compound due to its structural novelty and reported biological activities. While comprehensive pharmacokinetic studies are still underway, initial assays suggest that derivatives of cyclopentabthiophene may possess therapeutic potential against several diseases. Further research is needed to fully elucidate their mechanisms of action and optimize their pharmacological profiles.

In conclusion,1-{4H,5H,6H-cyclopentabthiophen-2-yl}-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229345-45-1) is a multifaceted compound with applications spanning pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation across multiple disciplines. As research continues to uncover new synthetic strategies and functional applications, this molecule is poised to play an increasingly important role in scientific advancements.